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Compound of Interest

Compound Name: 2-Methylthiophene

Cat. No.: B7883307

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 2-Methylthiophene,
intended for use by professionals in research and drug development. The following sections
detail the compound's properties, hazards, handling procedures, and emergency protocols,
with quantitative data presented in structured tables and key processes visualized through
diagrams.

Chemical and Physical Properties

2-Methylthiophene is a colorless to light yellow liquid.[1][2] A summary of its key physical and
chemical properties is provided in the table below.
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Property Value Reference(s)

Molecular Formula C5H6S [3]

Molecular Weight 98.17 g/mol [4]

CAS Number 554-14-3 [4]

Appearance C.:Ieér, colorless to light yellow AT
liquid

Boiling Point 112-113 °C at 760 mmHg [11[31[4]

Melting Point -63 °C [31[4]

Flash Point 7 °C (44.6 °F) - Closed Cup [1][6]

Density 1.014 g/mL at 25 °C [1][3]

Vapor Pressure

24.9 - 47.6 mmHg at 25-37.7
°C

[41051(7]

Solubility in Water

112.6 mg/L at 25 °C

(immiscible)

[1]14]

Refractive Index

152 at20°C

[3]

Hazard Identification and Classification

2-Methylthiophene is classified as a hazardous substance. It is a highly flammable liquid and

vapor and is harmful if swallowed, in contact with skin, or if inhaled.[4][8]

GHS Hazard Classification
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GHS Hazard
Hazard Class Hazard Category Reference(s)
Statement
H225: Highly
Flammable Liquids Category 2 flammable liquid and 41071
vapor

- H302: Harmful if
Acute Toxicity, Oral Category 4 [41[8]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [41[8]
contact with skin

Acute Toxicity, H332: Harmful if

Category 4 4118
Inhalation gory inhaled el
Skin H315: Causes skin
. L Category 2 o [6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [6]
Damage/Eye lrritation eye irritation

GHS pictograms associated with 2-Methylthiophene include the flame symbol (GHS02) and
the exclamation mark (GHSO07).[7]

Toxicology and Exposure Limits

Exposure to 2-Methylthiophene can cause irritation to the eyes, skin, and respiratory system.
[6] Inhalation of high concentrations of vapor may lead to symptoms such as headache,
dizziness, tiredness, nausea, and vomiting.[6]

Acute Toxicity Data

Route of Exposure Species Value Reference(s)
Oral Rat LD50 = 3200 mg/kg [6]
_ LC50 = 11,500
Inhalation Mouse [5]
mg/m3/2hr
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Occupational Exposure Limits

Currently, there are no established occupational exposure limits (PEL, REL, TLV) for 2-
Methylthiophene from major regulatory bodies such as OSHA, NIOSH, or ACGIH.[9][10][11]
[12][13]

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies on 2-Methylthiophene are not
readily available in the public domain. However, the methodologies likely followed the
standardized OECD Guidelines for the Testing of Chemicals.

Probable Methodology for Acute Oral Toxicity (LD50)

The acute oral toxicity of 2-Methylthiophene in rats was likely determined following a protocol
similar to OECD Guideline 401, 420, 423, or 425. A generalized procedure would involve:

Animal Selection: Healthy, young adult rats of a single strain would be used.

o Dosage: A range of doses of 2-Methylthiophene would be administered orally via gavage to
different groups of animals.

o Observation: Animals would be observed for signs of toxicity and mortality over a period of at
least 14 days.

o Data Analysis: The LD50 value, the dose estimated to be lethal to 50% of the animals, would
be calculated using appropriate statistical methods.

Probable Methodology for Acute Inhalation Toxicity
(LC50)

The acute inhalation toxicity in mice likely followed a protocol based on OECD Guideline 403. A
general outline of this methodology is as follows:

e Animal Selection: Healthy, young adult mice would be used.

o Exposure: Groups of animals would be exposed to various concentrations of 2-
Methylthiophene vapor in an inhalation chamber for a specified duration (e.g., 2 hours).
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e Observation: The animals would be monitored for signs of toxicity and mortality during and
after the exposure period, for at least 14 days.

» Data Analysis: The LC50 value, the concentration of the substance in the air that is lethal to
50% of the test animals, would be determined.

Handling and Storage
Handling

e Use only in a well-ventilated area or under a chemical fume hood.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[2][6]

Use non-sparking tools and explosion-proof equipment.[2][6]

Take precautionary measures against static discharge.[2][6]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[6]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
o Keep in a designated flammables area.[2]
e Protect from direct sunlight.[6]

e Incompatible materials include strong oxidizing agents and strong bases.[2][6]

Personal Protective Equipment (PPE)

When handling 2-Methylthiophene, the following personal protective equipment is
recommended:

o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.
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o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin exposure.[2]

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.[2]

First Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[6]

¢ In case of skin contact: Immediately wash off with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops or persists.[6]

 Ifinhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[6]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get medical attention immediately.[6]

Fire and Explosion Hazard Data

2-Methylthiophene is a highly flammable liquid and its vapors can form explosive mixtures
with air.[6]
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Property Value Reference(s)
Flash Point 7 °C (44.6 °F) - Closed Cup [6]
Flammability Limits Not available

Autoignition Temperature Not available

Suitable Extinguishing Media

Dry chemical, carbon dioxide,

alcohol-resistant foam. Water
spray may be used to cool

closed containers.

[2](6]

Unsuitable Extinguishing
Media

Water may be ineffective.

[6]

Hazardous Combustion

Products

Carbon monoxide, carbon

dioxide, sulfur oxides.

[2][6]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Remove all sources of ignition.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., dry sand or earth) and
place it in a chemical waste container. Use spark-proof tools and explosion-proof equipment.

[2][6]

Visualizations
Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.

Chemical Risk Assessment Process
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Risk Evaluation
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Caption: Logical process for conducting a chemical risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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